Cas no 62559-08-4 (4-tert-Butyl-1-methyl-2-nitrobenzene)

• Product Name: 4-tert-Butyl-1-methyl-2-nitrobenzene
• CAS No: 62559-08-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 440181
• PubChem ID: 10954415
• Update Time: 2025-04-19

4-tert-Butyl-1-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butyl-1-methyl-2-nitrobenzene
• Benzene, 4-(1,1-dimethylethyl)-1-methyl-2-nitro-
• HRVZKMAFMMNKGU-UHFFFAOYSA-N
• AN-584/43408174
• AKOS006331279
• CS-0205564
• 62559-08-4
• DTXSID90449621
• 5-tert-Butyl-2-methylnitrobenzene
• 4-tert-butyl-2-nitrotoluene
• 4-tert-butyl-1-methyl-2-nitro-benzene
• AS-0258
• 2-nitro-4-t-butyltoluene
• FT-0761939
• SCHEMBL4089390

• Inchi： 1S/C11H15NO2/c1-8-5-6-9(11(2,3)4)7-10(8)12(13)14/h5-7H,1-4H3
• InChI Key： HRVZKMAFMMNKGU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14